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Compound of Interest

Compound Name:
5-Bromo-7-fluoro-8-

methylquinoline

CAS No.: 2101945-67-7

Cat. No.: B2952424

Get Quote

CAS Registry Number: 2101945-67-7 Molecular Formula: C₁₀H₇BrFN Molecular Weight:

240.07 g/mol [1]

Executive Summary & Medicinal Significance
5-Bromo-7-fluoro-8-methylquinoline is a trisubstituted quinoline intermediate critical to

modern drug discovery, particularly in the field of immunology and oncology. Unlike generic

quinolines, this scaffold features a specific "substitution triad" designed to optimize

pharmacokinetics and potency:

C5-Bromine (Reactive Handle): Serves as the primary site for palladium-catalyzed cross-

coupling (Suzuki-Miyaura, Buchwald-Hartwig) to attach complex pharmacophores.

C7-Fluorine (Metabolic Block): Strategic placement of fluorine blocks oxidative metabolism

(Phase I) at the electron-rich C7 position, extending the half-life (

) of the final drug candidate.
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C8-Methyl (Conformational Lock): The methyl group at the 8-position introduces steric bulk

that can "lock" the rotation of adjacent substituents or fill hydrophobic pockets within the

target protein (e.g., TLR7/8 binding pockets).

Primary Application: Synthesis of TLR7/8 antagonists and PI3K inhibitors. The scaffold is a key

building block for small molecules designed to modulate the innate immune system.

Chemical Identity & Physical Properties[2][3][4]
Property Value / Description Technical Note

Appearance Off-white to pale yellow solid
Coloration deepens upon

oxidation/light exposure.

Melting Point 80–85 °C (Typical range)
Depends on recrystallization

solvent (Hexane/EtOAc).

Solubility Soluble in DCM, DMSO, DMF
Poor solubility in water;

moderate in MeOH.

LogP (Predicted) ~3.4

Lipophilic core; requires polar

appendages for oral

bioavailability.

pKa (N-1) ~4.2

Reduced basicity compared to

quinoline (4.9) due to the

electron-withdrawing C7-

Fluorine.

Reactivity
Electrophilic (C5), Nucleophilic

(N1)

C5-Br is highly reactive to

Pd(0); C7-F is resistant to

unless the ring is further

activated.

Synthetic Pathways & Manufacturing
The synthesis of 5-Bromo-7-fluoro-8-methylquinoline typically follows a Construct-then-

Functionalize logic. The quinoline core is first constructed from a substituted aniline, followed

by regioselective bromination.
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Protocol A: Modified Skraup/Doebner-Miller Synthesis
This is the industrial standard for generating the 7-fluoro-8-methylquinoline core.

Step 1: Cyclization

Precursors: 2-Fluoro-3-methylaniline + Acrolein (or Glycerol/H₂SO₄).

Reagents: Iodine (catalyst) or mild oxidant.

Conditions: Reflux in acid (6 M HCl or H₂SO₄) or vapor-phase reaction over silica.

Mechanism: Michael addition of aniline to acrolein

acid-catalyzed cyclization

oxidation to aromatize.

Step 2: Regioselective Bromination

Substrate: 7-Fluoro-8-methylquinoline.[1][2][3][4]

Reagent: N-Bromosuccinimide (NBS) or Br₂.

Solvent: Acetonitrile (MeCN) or Acetic Acid (AcOH).

Conditions: 0°C to RT.

Selectivity: The C5 position is electronically activated (para to the nitrogen lone pair

resonance) and sterically accessible compared to C8.

Purification: Recrystallization from Ethanol/Water.

Diagram: Synthetic Workflow
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Caption: Two-step synthesis via Skraup cyclization followed by C5-selective bromination.

Reactivity Profile & Functionalization
Understanding the electronic map of this molecule is crucial for library generation in drug

discovery.

C5-Bromine: The Coupling Vector
The bromine atom at C5 is the primary "exit vector." It is highly susceptible to oxidative addition

by Palladium(0).

Suzuki-Miyaura: Coupling with aryl/heteroaryl boronic acids.

Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.

Base: K₂CO₃ or Cs₂CO₃.

Application: Extending the scaffold to reach distal binding pockets (e.g., in PI3K or TLR

receptors).

Buchwald-Hartwig: Amination with primary/secondary amines.

Significance: Installing solubilizing groups (morpholine, piperazine) often required for

kinase inhibitors.

C7-Fluorine: The Metabolic Shield
The C7-F bond is extremely stable (
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). It is not a leaving group under standard

conditions because the quinoline ring is not sufficiently electron-deficient without strong
activation (e.g., N-oxide formation or C2/C4 electron-withdrawing groups).

Role: It lowers the electron density of the C8-methyl group, preventing metabolic oxidation of

the methyl to a carboxylic acid.

Diagram: Functionalization Logic

5-Bromo-7-fluoro-
8-methylquinoline
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Caption: Strategic utility of the three functional sites (Br, F, Me) in medicinal chemistry.

Experimental Protocol: Suzuki Coupling (Example)
Objective: Coupling 5-Bromo-7-fluoro-8-methylquinoline with Phenylboronic acid.

Setup: Charge a dry Schlenk flask with:

5-Bromo-7-fluoro-8-methylquinoline (1.0 equiv, 240 mg)

Phenylboronic acid (1.2 equiv)

Pd(dppf)Cl₂·DCM (0.05 equiv)

Potassium Carbonate (2.0 equiv)
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Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio, 10 mL).

Reaction: Heat to 90°C under Nitrogen atmosphere for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 8:2) or LC-MS.

Workup: Cool to RT. Dilute with EtOAc, wash with brine. Dry organic layer over Na₂SO₄.

Purification: Flash column chromatography (Silica gel).

Validation Check:

Success Indicator: Disappearance of the starting bromide peak (LC-MS M+H 240/242

doublet) and appearance of the coupled product mass.

Common Pitfall: Protodebromination (replacement of Br with H) if the catalyst load is too high

or water is not degassed.

Safety & Handling (MSDS Highlights)
GHS Classification: Warning. Acute Toxicity (Oral) Category 4; Skin Irritation Category 2.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Light sensitive.

Disposal: Halogenated organic waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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